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Compound of Interest

Compound Name: Didecylamine

Cat. No.: B041449 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

didecylamine, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are intended for researchers, scientists, and drug

development professionals.

Hazard Summary
Didecylamine is classified as a hazardous chemical. It is harmful if swallowed, causes severe

skin burns and eye damage, and is very toxic to aquatic life with long-lasting effects.[1][2]

Proper handling and disposal are critical to mitigate these risks.

Quantitative Data
For quick reference, the following table summarizes key quantitative and qualitative data for

didecylamine.
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Property Value Source Citation

Molecular Formula C₂₀H₄₃N [2]

Molecular Weight 297.56 g/mol [3]

Appearance Solid [3][4]

Melting Point 38-40 °C [3][4]

Boiling Point 179-180 °C at 2 mmHg [3][4]

Flash Point 113 °C (235.4 °F) - closed cup [3][4]

GHS Hazard Statements
H302, H314, H315, H319,

H335, H410
[1][2]

Storage Class 11 - Combustible Solids [3][4]

Water Contamination Class
WGK 3 (Germany) - highly

hazardous for water
[3][4]

Experimental Protocol: Didecylamine Disposal
Procedure
The proper disposal of didecylamine is crucial for environmental safety and regulatory

compliance. The following step-by-step procedure outlines the necessary actions from waste

generation to final disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling didecylamine waste, ensure you are wearing the appropriate personal

protective equipment.

Eye/Face Protection: Wear safety glasses with side shields or goggles.

Skin Protection: Wear protective gloves and protective clothing.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator.
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Step 2: Waste Collection and Storage

Proper containment of didecylamine waste is essential to prevent environmental

contamination and ensure safety within the laboratory.

Collect waste didecylamine in a designated, properly labeled, and sealed container.

Store the waste container in a cool, dry, and well-ventilated area.[5]

Keep the container tightly closed and store it in a locked-up area.[1][6]

Do not mix didecylamine waste with other chemicals.

Step 3: Accidental Spill Containment

In the event of a spill, immediate and appropriate action is required.

Prevent further leakage or spillage if it is safe to do so.[1]

For liquid spills, use an inert absorbent material to contain the spill.

For solid spills, sweep or vacuum up the spillage and collect it in a suitable container for

disposal, avoiding dust formation.[6]

Crucially, prevent the product from entering drains, as it is very toxic to aquatic life.[1][6]

Step 4: Final Disposal

Disposal of didecylamine waste must be handled by professionals and in accordance with all

regulations.

All disposal practices must be in accordance with local, state, and federal regulations.[5]

The contents and the container must be disposed of at an approved waste disposal plant.[6]

[7]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must consult local, regional, and national regulations for
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complete and accurate classification.[6][7]

Do not reuse empty containers; they should be treated as hazardous waste.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of didecylamine waste.
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Didecylamine Waste Generated
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Step 2: Collect Waste
in Labeled, Sealed Container

Store in Cool, Dry,
Well-Ventilated, Secure Area
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Caption: Workflow for the safe handling and disposal of didecylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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